Cas no 23120-65-2 (2-Ethyl-5-methylfuran-3(2H)-one)

• Product Name: 2-Ethyl-5-methylfuran-3(2H)-one
• CAS No: 23120-65-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 2836908
• PubChem ID: 13031970
• Update Time: 2025-04-21

2-Ethyl-5-methylfuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-methylfuran-3(2H)-one
• SCHEMBL11474613
• 23120-65-2
• DTXSID40515764

• Inchi： 1S/C7H10O2/c1-3-7-6(8)4-5(2)9-7/h4,7H,3H2,1-2H3
• InChI Key： VJMSGSIUSDPZPA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C1CC)=O

Computed Properties

• Exact Mass: 126.068079557Da
• Monoisotopic Mass: 126.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų